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Compound of Interest

Compound Name:
1-(4-Fluorophenyl)-2,2-

dihydroxyethanone

CAS No.: 395-33-5; 447-43-8

Cat. No.: B2900805

Get Quote

1-(4-Fluorophenyl)-2,2-dihydroxyethanone (commonly known as 4-fluorophenylglyoxal

hydrate) is a stable, crystalline solid with the chemical formula C₈H₇FO₃.[1] It is the hydrated

form of the highly reactive α-ketoaldehyde, 4-fluorophenylglyoxal. The strategic incorporation of

a fluorine atom onto the phenyl ring is a cornerstone of modern medicinal chemistry, often

enhancing metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates.

[2] This compound harnesses the benefits of fluorine while providing the unique reactivity of a

1,2-dicarbonyl system.

In its solid state, the compound exists as a geminal diol (hydrate), which masks the reactivity of

the aldehyde, rendering it significantly more stable and easier to handle than its anhydrous

counterpart. In solution, an equilibrium exists between the hydrated and the free dicarbonyl

form, allowing it to serve as a potent electrophile and a versatile precursor for a variety of

chemical transformations.
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The specific discovery of 1-(4-Fluorophenyl)-2,2-dihydroxyethanone is not marked by a

singular, seminal publication but rather represents a logical extension of established 20th-

century synthetic chemistry. The groundwork was laid by the development of methods to

synthesize α-ketoaldehydes (glyoxals) and the concurrent rise of organofluorine chemistry.

The most critical synthetic precedent is the Kornblum oxidation, first reported by Nathan

Kornblum in 1957 and further developed in 1959.[3][4][5] This reaction provided a selective

method to convert activated alkyl halides, such as α-haloketones, into carbonyl compounds

using dimethyl sulfoxide (DMSO) as the oxidant.[3][6] This innovation was a significant

improvement over harsher oxidizing agents and became a standard method for accessing

glyoxals from α-haloketone precursors. As medicinal chemists began to appreciate the value of

fluorination in the mid-to-late 20th century, the synthesis of fluorinated analogues of known

scaffolds became a major focus, leading to the routine preparation of compounds like 1-(4-
Fluorophenyl)-2,2-dihydroxyethanone using these established methods.

Synthesis and Mechanistic Pathways
The most reliable and widely used synthesis of 1-(4-Fluorophenyl)-2,2-dihydroxyethanone is

a two-step process starting from the commercially available 4-fluoroacetophenone. This

process involves an initial α-bromination followed by a Kornblum oxidation.

Overall Synthetic Workflow
The transformation from a simple acetophenone to the target glyoxal hydrate is an efficient and

high-yielding sequence.

Figure 1: Synthetic Pathway to 1-(4-Fluorophenyl)-2,2-dihydroxyethanone
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Caption: Figure 1: Synthetic Pathway to 1-(4-Fluorophenyl)-2,2-dihydroxyethanone.
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Detailed Experimental Protocols
Protocol 1: Synthesis of 2-Bromo-1-(4-fluorophenyl)ethanone (Precursor)

Reaction Setup: A 500 mL three-necked flask is equipped with a mechanical stirrer, a

dropping funnel, and a reflux condenser. 4-Fluoroacetophenone (1.0 eq) is dissolved in a

suitable solvent like ethyl acetate or chloroform.

Reagent Addition: Copper(II) bromide (2.2 eq) is added to the solution.[7] Alternatively,

elemental bromine (1.1 eq) in the same solvent can be added dropwise. The use of CuBr₂ is

often preferred for its solid nature and milder reaction conditions.

Reaction Execution: The mixture is heated to reflux (typically 60-80 °C) and stirred

vigorously. The progress is monitored by Thin Layer Chromatography (TLC), observing the

consumption of the starting material.

Work-up and Purification: After completion (typically 4-12 hours), the reaction mixture is

cooled to room temperature. If using CuBr₂, the insoluble copper(I) bromide is removed by

filtration. The filtrate is washed sequentially with water, saturated sodium bicarbonate

solution, and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure.

Final Purification: The resulting crude solid is purified by recrystallization from ethanol or a

hexane/ethyl acetate mixture to yield 2-bromo-1-(4-fluorophenyl)ethanone as a white to pale

yellow solid.[8]

Protocol 2: Kornblum Oxidation to 1-(4-Fluorophenyl)-2,2-dihydroxyethanone

Reaction Setup: 2-Bromo-1-(4-fluorophenyl)ethanone (1.0 eq) is dissolved in a generous

volume of dimethyl sulfoxide (DMSO) in a round-bottom flask equipped with a magnetic

stirrer and a condenser.

Reaction Execution: The solution is heated to a temperature between 80 °C and 150 °C.[6]

The reaction is typically complete within a few hours, and its progress can be monitored by

TLC for the disappearance of the starting material.
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Causality Behind Temperature Choice: The elevated temperature is necessary to facilitate

the initial Sₙ2 displacement of the bromide by the weakly nucleophilic oxygen of DMSO.

However, excessively high temperatures can lead to decomposition and side reactions. The

optimal temperature is a balance between reaction rate and product purity.

Work-up and Isolation: The reaction mixture is cooled to room temperature and then poured

slowly into a large volume of ice-cold water with stirring. This step accomplishes two critical

tasks: it precipitates the organic product out of the water-miscible DMSO and provides the

water necessary for the immediate hydration of the reactive glyoxal product to the stable

geminal diol.

Purification: The precipitated white solid is collected by vacuum filtration, washed extensively

with cold water to remove residual DMSO, and then dried. Recrystallization from a hot

water/ethanol mixture affords the pure 1-(4-Fluorophenyl)-2,2-dihydroxyethanone.

Mechanistic Deep Dive: The Kornblum Oxidation
The mechanism of the Kornblum oxidation is a well-established and elegant pathway.
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Figure 2: Mechanism of the Kornblum Oxidation
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Caption: Figure 2: Mechanism of the Kornblum Oxidation.

Sₙ2 Attack: The reaction initiates with a nucleophilic attack by the oxygen atom of DMSO on

the α-carbon of the bromoketone, displacing bromide in an Sₙ2 fashion. This forms an

alkoxysulfonium salt intermediate.[6]

Deprotonation: A base, which can be a mild external base like triethylamine or even another

molecule of DMSO acting as a base, removes a proton from the α-carbon. This

deprotonation is facilitated by the acidity of the proton, which is adjacent to both a carbonyl

group and a positively charged sulfur atom.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b2900805/docs?utm_src=pdf-body-img#introduction-the-significance-of-a-fluorinated-glyoxal-hydrate
https://grokipedia.com/page/Kornblum_oxidation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2900805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elimination: The resulting intermediate undergoes an elimination reaction. The electron pair

from the deprotonated carbon forms the new carbon-oxygen double bond (the aldehyde),

while the C-O bond to the sulfur cleaves, releasing dimethyl sulfide (DMS) and forming the

anhydrous glyoxal.[5]

Hydration: During the aqueous work-up, the highly electrophilic aldehyde carbonyl of the

glyoxal is rapidly attacked by water, forming the thermodynamically stable geminal diol,

which precipitates from the solution.

Physicochemical and Spectroscopic Data
Accurate characterization is essential for confirming the identity and purity of the synthesized

compound.
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Property Value / Description Reference(s)

IUPAC Name
1-(4-fluorophenyl)-2,2-

dihydroxyethanone
[1]

Synonyms

4-Fluorophenylglyoxal hydrate,

(4-fluorophenyl)

(oxo)acetaldehyde hydrate

[9][10]

Molecular Formula C₈H₇FO₃ [1]

Molecular Weight 170.14 g/mol [1]

Appearance
White to pale cream crystalline

powder
[11]

Melting Point

Data varies; typically in the

range of 80-100 °C with

decomposition.

-

Solubility

Soluble in DMSO, methanol,

hot ethanol; sparingly soluble

in cold water.

-

¹H NMR (400 MHz, DMSO-d₆)

δ (ppm) ≈ 8.10-8.20 (m, 2H,

Ar-H), 7.35-7.45 (m, 2H, Ar-H),

6.5 (br s, 2H, -OH), 5.8 (s, 1H,

-CH(OH)₂)

(Predicted)

¹³C NMR (100 MHz, DMSO-d₆)

δ (ppm) ≈ 192.5 (C=O), 166.0

(d, C-F), 132.0 (d, Ar-CH),

131.5 (Ar-C), 116.0 (d, Ar-CH),

93.0 (CH(OH)₂)

(Predicted)

IR (KBr, cm⁻¹)
≈ 3300 (br, O-H), 1685 (C=O),

1600 (Ar C=C), 1230 (C-F)
[12]

Note: NMR and IR data are typical expected values. Actual shifts and patterns may vary based

on solvent and experimental conditions.
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The unique structural features of 1-(4-Fluorophenyl)-2,2-dihydroxyethanone make it a

valuable tool in several areas of chemical science.

Heterocyclic Synthesis: Glyoxals are classic precursors for the synthesis of quinoxalines via

condensation with o-phenylenediamines. This reaction is a cornerstone of medicinal

chemistry, as the quinoxaline scaffold is present in numerous biologically active compounds.

Enzyme Inhibition: Phenylglyoxal derivatives are known to be covalent inhibitors of enzymes

by selectively targeting and modifying arginine residues. The 4-fluoro analogue serves as a

probe to study how electronic perturbations at the phenyl ring affect binding and inhibitory

potency.

PET Imaging: The non-radioactive "cold" standard is essential for the development of

radiolabeled analogues, such as 4-[¹⁸F]Fluorophenylglyoxal, which has been explored as a

novel prosthetic group for labeling proteins and other biomolecules for Positron Emission

Tomography (PET) imaging.[13]

Building Block in Drug Discovery: The 4-fluorophenyl motif is a privileged group in

pharmaceuticals.[14][15] This compound provides a reactive handle to introduce this moiety

into more complex molecular architectures, enabling the exploration of new chemical space

in drug discovery programs.[16][17]

Conclusion
1-(4-Fluorophenyl)-2,2-dihydroxyethanone is more than just a simple chemical; it is an

enabling tool at the intersection of classic organic synthesis and modern medicinal chemistry.

Its stability in the hydrated form, combined with the versatile reactivity of its masked dicarbonyl

functionality, ensures its continued use in both academic and industrial research. A thorough

understanding of its synthesis, from the selection of starting materials to the mechanistic

nuances of the Kornblum oxidation, allows researchers to reliably access this valuable building

block for the creation of novel heterocyles, chemical probes, and potential therapeutic agents.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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